3-Methoxy-1,2,4-triazine
Overview
Description
“3-Methoxy-1,2,4-triazine” is a derivative of 1,2,4-triazine, which is a six-membered heterocyclic compound possessing three nitrogen atoms in its structure . The triazine structure is analogous to the six-membered benzene ring but with three carbons replaced by nitrogens .
Synthesis Analysis
The synthesis of 1,2,4-triazine derivatives, including “this compound”, often involves starting from 1,3,5-triazine, 2,4,6-triamino-1,3,5-triazine (melamine), 2,4-dichloro-6-methoxy-1,3,5-triazine, and 2-chloro-4,6-dimethoxy-1,3,5-triazine via either alkylation or amidation .
Molecular Structure Analysis
The molecular structure of “this compound” is based on the 1,2,4-triazine core, which is a six-membered heterocyclic ring with three nitrogen atoms . The positions of these nitrogen atoms distinguish the isomers of triazine .
Chemical Reactions Analysis
1,2,4-Triazine derivatives, including “this compound”, readily undergo addition of nucleophilic agents . These processes may include the reaction of 1,2,4-triazine with nitronate .
Scientific Research Applications
Synthesis of Condensed 1,2,4-Triazines : A synthetic approach for condensed 1,2,4-triazines, including 5-Methoxy-3-penyl-1,2,4-triazine, was developed. This method involves reactions with various bifunctional nucleophiles, leading to the formation of compounds like triazacarbazoles and benzofuro[2,3-e][1,2,4]-triazines (Chupakhin et al., 2001).
Cycloaddition Reactions with Methoxy-1,2,4-Triazines : Methoxy-1,2,4-triazines were studied in cycloaddition reactions, providing insights into the reactivity of these compounds under different conditions (Neunhoeffer & Lehmann, 1977).
Mercury and Methylmercury Complexes : A study on mercury and methylmercury complexes with a triazine-3-thione ligand, including 5-methoxy derivatives, revealed unique binding behaviors and provided insights into the coordination chemistry of these compounds (López-Torres et al., 2006).
Photoinitiator Applications in Polymerization : The use of a triazine derivative, specifically 2,4-Bis-(trichloromethyl)-6-(4-methoxy)phenyl-1,3,5-triazine, as a photoinitiator for UV-crosslinking of acrylic adhesives was explored, highlighting its potential in polymer science (Kabatc et al., 2011).
Corrosion Inhibition : Triazine derivatives, including methoxy-substituted ones, were studied for their effectiveness as corrosion inhibitors for mild steel in acidic environments, combining experimental methods with computational approaches (Singh et al., 2018).
Reactions with Nucleophiles : Research on 3-substituted 1,2,4-triazines, including methoxy variants, focused on their electron structures and reactions with simple nucleophiles, contributing to the understanding of their chemical behavior (Alekseev et al., 1988).
Potential Anticancer Activity : A study synthesized novel fused 1,2,4-triazine derivatives, including methoxybenzyl-substituted compounds, and evaluated their potential as inhibitors targeting CYP1A1 activity, which could have implications in anticancer drug development (El Massry et al., 2012).
Mechanism of Action
Target of Action
3-Methoxy-1,2,4-triazine is a derivative of the 1,2,4-triazine family . The primary targets of 1,2,4-triazine derivatives are diverse and include various enzymes and receptors involved in cellular processes . For instance, some 1,2,4-triazine derivatives have been found to inhibit enzymes like acetolactate synthase . .
Mode of Action
Triazine derivatives are known to interact with their targets through various mechanisms, such as electrostatic interactions . They can interfere with various signaling pathways to induce cell death . The specific interaction of this compound with its targets and the resulting changes would require further experimental investigation.
Biochemical Pathways
1,2,4-triazine derivatives have been reported to affect a variety of biological pathways, including antifungal, anti-hiv, anticancer, anti-inflammatory, analgesic, antihypertensive, cardiotonic, neuroleptic, nootropic, antihistaminergic, tuberculostatic, antiviral, anti-protozoal, estrogen receptor modulators, antimalarial, cyclin-dependent kinase inhibitors, antimicrobial, and antiparasitic activities .
Result of Action
Some 1,2,4-triazine derivatives have been reported to possess a broad spectrum of biological activities, including antifungal, anti-hiv, anticancer, anti-inflammatory, analgesic, antihypertensive, cardiotonic, neuroleptic, nootropic, antihistaminergic, tuberculostatic, antiviral, anti-protozoal, estrogen receptor modulators, antimalarial, cyclin-dependent kinase inhibitors, antimicrobial, and antiparasitic activities .
Future Directions
Triazine derivatives, including “3-Methoxy-1,2,4-triazine”, have shown potential in various fields such as medicine and materials chemistry . They can serve as intrinsically flame-retardant phase change materials and partially address the flammability issue of existing organic phase change materials . This demonstrates the superiority of chemical bonding as a means of introducing flame retardants as compared to physical blending .
Properties
IUPAC Name |
3-methoxy-1,2,4-triazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H5N3O/c1-8-4-5-2-3-6-7-4/h2-3H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
STMNOIJVSYNGTL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=CN=N1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H5N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90301715 | |
Record name | 3-methoxy-1,2,4-triazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90301715 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
111.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
28735-22-0 | |
Record name | 3-Methoxy-1,2,4-triazine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=28735-22-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | NSC 146047 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0028735220 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 28735-22-0 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=146047 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 3-methoxy-1,2,4-triazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90301715 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: How can 1,2,4-triazine-N-oxides be synthesized from 3-Methoxy-1,2,4-triazine?
A: According to the research by [], 3-Methoxy-1,2,4-triazines can be converted into their corresponding 1-N-oxides by reacting with perbenzoic acid. These 1-N-oxides can then be further reacted with hydrazine to substitute the methoxy group with hydrazine, yielding 3-hydrazino-1,2,4-triazine-1-oxides. Subsequent oxidation with permanganate leads to the formation of the corresponding 1,2,4-triazine-N-oxides without the methoxy substituent.
Q2: Are there alternative synthetic routes to obtain 1,2,4-triazine-N-oxides besides using this compound as a precursor?
A: Yes, the research indicates that 1,2,4-triazine-N-oxides can also be synthesized directly from the corresponding 1,2,4-triazines without the 3-methoxy substituent []. This is achieved by reacting the unsubstituted 1,2,4-triazines with perbenzoic acid, resulting in the formation of the desired 1-N-oxides. This suggests that the presence of the methoxy group is not a prerequisite for N-oxidation in this class of compounds.
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